Cas no 2137999-91-6 (benzyl 7-amino-9-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate)

• Product Name: benzyl 7-amino-9-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate
• CAS No: 2137999-91-6
• MF: C₁₇H₁₇FN₂O₃
• MW: 316.326887845993
• CID: 5865405
• PubChem ID: 165483553
• Update Time: 2025-08-04

benzyl 7-amino-9-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 7-amino-9-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate
• 2137999-91-6
• EN300-1129043

• Inchi： 1S/C17H17FN2O3/c18-15-9-14(19)8-13-10-20(6-7-22-16(13)15)17(21)23-11-12-4-2-1-3-5-12/h1-5,8-9H,6-7,10-11,19H2
• InChI Key： MGMXBKMKVRSYEZ-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC2=C1OCCN(C(=O)OCC1C=CC=CC=1)C2)N

Computed Properties

• Exact Mass: 316.12232057g/mol
• Monoisotopic Mass: 316.12232057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 64.8Ų

Additional information on benzyl 7-amino-9-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate

Benzyl 7-amino-9-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate (CAS No. 2137999-91-6): A Comprehensive Overview

Benzyl 7-amino-9-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate, identified by its CAS number 2137999-91-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule belongs to the benzoxazepine class, a scaffold known for its diverse biological activities and potential therapeutic applications. The structural features of this compound, particularly the presence of a fluoro substituent and an amino group, contribute to its unique chemical and pharmacological properties.

The benzoxazepine core is a heterocyclic aromatic system that has garnered considerable attention due to its role in various pharmacological mechanisms. The addition of a fluoro atom at the 9-position enhances the metabolic stability and binding affinity of the molecule, making it a valuable candidate for drug development. Furthermore, the amino group at the 7-position provides a site for further functionalization, allowing for the synthesis of derivatives with tailored biological activities.

In recent years, there has been growing interest in exploring the potential of benzoxazepine derivatives as therapeutic agents. Studies have demonstrated that these compounds exhibit a wide range of biological effects, including anti-inflammatory, analgesic, and neuroprotective properties. The specific configuration of Benzyl 7-amino-9-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate makes it particularly intriguing for further investigation.

One of the most compelling aspects of this compound is its potential as a precursor for the development of novel drugs targeting neurological disorders. Benzoxazepine derivatives have shown promise in preclinical studies as modulators of neurotransmitter systems involved in conditions such as depression and anxiety. The fluoro substituent enhances the compound's ability to cross the blood-brain barrier, improving its bioavailability and therapeutic efficacy.

Recent research has also highlighted the anti-inflammatory properties of benzoxazepine derivatives. These compounds have been found to inhibit key enzymes involved in inflammatory pathways, such as COX-2 and lipoxygenase. The presence of both an amino group and a fluoro substituent in Benzyl 7-amino-9-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate suggests that it may exhibit potent anti-inflammatory effects without causing significant side effects.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques have been employed to optimize yield and purity. For instance, fluorination reactions are critical for introducing the fluoro atom at the 9-position, and protecting group strategies are necessary to ensure regioselective functionalization.

In terms of pharmacokinetic properties, Benzyl 7-amino-9-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate demonstrates favorable solubility characteristics in both water and organic solvents. This property is advantageous for formulating dosage forms that can be administered orally or through other routes. Additionally, preliminary pharmacokinetic studies suggest that this compound exhibits moderate bioavailability and prolonged half-life upon oral administration.

The potential therapeutic applications of this compound are further supported by its interaction with various biological targets. Computational modeling studies have predicted that it may bind to receptors and enzymes involved in pain perception and inflammation. These findings provide a strong rationale for conducting further preclinical studies to validate its pharmacological profile.

Evaluation of toxicity profiles is essential before advancing this compound into clinical trials. Preliminary toxicology studies have shown that it exhibits low acute toxicity at high doses when administered orally or intraperitoneally in animal models. However, long-term safety assessments are necessary to identify any potential chronic adverse effects.

The development pipeline for this compound is currently focused on refining synthetic routes to improve scalability and cost-effectiveness. Additionally, efforts are underway to explore novel derivatives with enhanced biological activity or improved pharmacokinetic properties. Collaborative research initiatives involving academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

The role of computational chemistry in drug discovery cannot be overstated. Molecular docking simulations have been used to predict how Benzyl 7-amino-9-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate interacts with target proteins. These simulations provide valuable insights into binding affinities and molecular interactions that can guide medicinal chemistry efforts.

The future prospects for this compound are promising given its unique structural features and potential therapeutic applications. As research continues to uncover new biological targets and mechanisms underlying neurological disorders and inflammation-related conditions, compounds like this one may play a crucial role in developing next-generation therapeutics.